Cas no 88995-87-3 (3-Pentanone, 1-fluoro-2,2,4,4-tetramethyl-)

• Product Name: 3-Pentanone, 1-fluoro-2,2,4,4-tetramethyl-
• CAS No: 88995-87-3
• MF: C₉H₁₇FO
• MW: 160.229086637497
• CID: 616778
• PubChem ID: 13238886
• Update Time: 2025-04-19

3-Pentanone, 1-fluoro-2,2,4,4-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 1-fluoro-2,2,4,4-tetramethyl-
• 1-fluoro-2,2,4,4-tetramethylpentan-3-one
• SCHEMBL15113256
• 1-fluoro-2,2,4,4-tetramethyl-3-pentanone
• DTXSID20531144
• 88995-87-3

• Inchi： 1S/C9H17FO/c1-8(2,3)7(11)9(4,5)6-10/h6H2,1-5H3
• InChI Key： ZFSSYBFXOVPTAH-UHFFFAOYSA-N
• SMILES： FCC(C)(C)C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 160.126343324g/mol
• Monoisotopic Mass: 160.126343324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų